Cas no 724788-29-8 (tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate
• CAS No: 724788-29-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD18914363
• CID: 558715
• PubChem ID: 58745574
• Update Time: 2025-10-29

tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(3R,4R)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester
• 2-Methyl-2-propanyl [(3R,4R)-3-hydroxy-4-piperidinyl]carbamate
• Carbamic acid, [(3R,4R)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl-(2S)-2-(3-(2-(3-pyridyl)ethyl)-1,2,4-oxadiazol-5-yl)-pyrrolidine-1-carboxylate
• 1,1-dimethylethyl[(3R,4R)-3-hydro-4-piperidinyl]carbamate
• 1-Pyrrolidinecarboxylicacid, 2-[3-[2-(3-pyridinyl)ethyl]-1,2,4-oxadiazol-5-yl]-, 1,1-dimethylethylester, (2S)-
• 2-[3-(2-PYRIDIN-3-YL-ETHYL)-[1,2,4]OXADIAZOL-5-YL]-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AG-E-92989
• AGN-PC-00A1ES
• CTK4G2118
• (3R,4R)-(3-Hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester
• tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate
• 724788-29-8
• TRANS-4-(BOC-AMINO)-3-HYDROXYPIPERIDINE
• tert-butyl((3R,4R)-3-hydroxypiperidin-4-yl)carbamate
• CarbaMic acid, [(3R,4R)-3-hydroxy-4-piperidinyl]-, 1,1-diMethylethyl ester (9CI)
• SCHEMBL2180252
• trans-(3-Hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester
• tert-butyl ((3R,4R)-3-hydroxypiperidin-4-yl)carbamate
• 859854-66-3
• CS-0058563
• AKOS027254911
• AS-34395
• (3R,4R)-4-(Boc-amino)-3-hydroxypiperidine
• AMY16962
• MFCD18914363

• MDL： MFCD18914363
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-5-11-6-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m1/s1
• InChI Key： MLTCALYMVICSBJ-HTQZYQBOSA-N
• SMILES： O[C@@H]1CNCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate

Recent Advances in the Study of tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate (CAS: 724788-29-8)

The compound tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate (CAS: 724788-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and investigating its role in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic protocol for 724788-29-8, achieving a 78% yield through a novel asymmetric hydrogenation approach. The research team from MIT developed a chiral ruthenium catalyst system that significantly enhanced the stereoselectivity of the reaction, with enantiomeric excess exceeding 99%. This advancement addresses previous challenges in obtaining the desired (3R,4R) configuration with high purity, which is critical for its subsequent applications in drug synthesis.

In pharmacological research, tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate has shown promise as a building block for HIV-1 protease inhibitors. A recent patent application (WO2023051234) discloses its incorporation into novel compounds demonstrating nanomolar activity against drug-resistant HIV strains. The structural flexibility of this intermediate allows for strategic modifications at both the hydroxyl and carbamate functional groups, enabling fine-tuning of pharmacokinetic properties while maintaining target engagement.

Analytical characterization of 724788-29-8 has also seen significant progress. A 2024 publication in Analytical Chemistry presented a comprehensive NMR and mass spectrometry study, establishing definitive spectroscopic signatures for quality control purposes. The researchers developed a validated HPLC method (USP compliant) capable of detecting impurities at levels below 0.1%, addressing regulatory requirements for pharmaceutical-grade material. These analytical advancements are particularly valuable given the compound's increasing use in GMP manufacturing.

The safety profile of tert-butyl N-[(3R,4R)-3-hydroxypiperidin-4-yl]carbamate has been systematically evaluated in recent toxicological studies. Data from in vitro assays (AMES test, hERG screening) and acute toxicity studies in rodent models suggest a favorable safety profile at therapeutic concentrations. However, researchers at the University of Cambridge have identified potential metabolic pathways that could lead to reactive intermediates, suggesting the need for further investigation in chronic exposure models.

Looking forward, the versatility of 724788-29-8 continues to inspire novel applications beyond its current uses. Emerging research explores its potential in targeted protein degradation (PROTAC technology) and as a scaffold for allosteric modulators of G-protein coupled receptors. The compound's balanced lipophilicity (clogP 1.2) and hydrogen bonding capacity make it particularly suitable for CNS-targeted drug development, with several candidates currently in preclinical evaluation for neurodegenerative disorders.